4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone

• IUPAC Name: 4-(1H-benzimidazol-2-yl)-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C18H16FN3O/c19-14-7-5-12(6-8-14)10-22-11-13(9-17(22)23)18-20-15-3-1-2-4-16(15)21-18/h1-8,13H,9-11H2,(H,20,21)
• InChI Key: POHFFORVILCYJW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)CC2=CC=C(C=C2)F)C3=NC4=CC=CC=C4N3
• Molecular Formula: C18H16FN3O
• Molecular Weight: 309.3 g/mol

Description

4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone is not fully understood. However, it has been suggested that the compound exerts its antitumor activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and to disrupt the cell membrane of bacteria and fungi.
Biochemical and Physiological Effects
4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone has been shown to exhibit significant biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit the activity of certain enzymes involved in inflammation, and disrupt the cell membrane of bacteria and fungi. Additionally, it has been shown to exhibit low toxicity in normal cells, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

One advantage of 4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone is its potential as a therapeutic agent for various diseases. Additionally, it has been shown to exhibit low toxicity in normal cells, making it a promising candidate for further study. However, one limitation of this compound is its limited solubility in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for the study of 4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone. One direction is to further study its potential as an anti-cancer agent and to investigate its mechanism of action in more detail. Another direction is to study its potential as an anti-inflammatory agent and to investigate its effects on various inflammatory pathways. Additionally, further research is needed to understand its potential as an antimicrobial agent and to investigate its effects on various bacteria and fungi. Finally, more research is needed to improve the solubility of this compound in water, which can help to overcome some of its limitations in lab experiments.
Conclusion
4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and limitations for lab experiments. While there is still much to be learned about this compound, it has shown promising results in various studies and is a promising candidate for further study.

Scientific Research Applications

4-(1H-benzimidazol-2-yl)-1-(4-fluorobenzyl)-2-pyrrolidinone has been studied extensively for its potential therapeutic applications. It has been shown to exhibit significant antitumor activity against various cancer cell lines. Additionally, it has been studied for its potential use as an anti-inflammatory agent and for its ability to inhibit the growth of bacteria and fungi.